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Compound of Interest

Compound Name: 9,10-Dihydrolysergol

CAS No.: 18051-16-6

Cat. No.: B022041

Get Quote

Foreword: The Scientific Context of 9,10-
Dihydrolysergol
9,10-Dihydrolysergol, a semi-synthetic derivative of the ergot alkaloid lysergol, represents a

fascinating scaffold for neuropharmacological and medicinal chemistry research. As a member

of the ergoline family, it shares a structural backbone with numerous clinically significant

compounds used in the treatment of migraines, Parkinson's disease, and hyperprolactinemia.

[1][2] The hydrogenation of the 9,10-double bond in the lysergol structure modifies its

conformational flexibility and electronic properties, which can translate into a unique

pharmacological profile at various G-protein coupled receptors (GPCRs), particularly within the

serotonin (5-HT) and dopamine (D) receptor families.[2][3]

This guide is designed for researchers, scientists, and drug development professionals. It

moves beyond a simple recitation of facts to provide a comprehensive, experience-driven

framework for the synthesis, characterization, and biological evaluation of 9,10-
Dihydrolysergol. Each protocol is presented not merely as a series of steps, but as a system

of inquiry, with an emphasis on the underlying scientific principles and the causal relationships
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that dictate experimental choices. Our objective is to empower researchers to not only

reproduce these methods but also to innovate upon them.

Section 1: Synthesis and Purification of 9,10-
Dihydrolysergol
The most common and efficient route to 9,10-Dihydrolysergol begins with the commercially

available ergot alkaloid, lysergol. The core of the synthesis is the selective reduction of the

Δ-9,10 double bond.

Rationale for Synthetic Strategy
The chosen method is a catalytic hydrogenation, which is a well-established, high-yielding, and

scalable method for the reduction of alkenes.[1] The use of a palladium on carbon (Pd/C)

catalyst is standard for this type of transformation, offering high efficiency and relative ease of

handling. Dimethylformamide (DMF) is selected as the solvent due to the good solubility of

lysergol and its high boiling point, which allows the reaction to be conducted at an elevated

temperature to improve reaction kinetics.[1]

Experimental Workflow for Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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